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Compound of Interest

Compound Name: 5-Methyl-1-hexanol

CAS No.: 70914-20-4

Cat. No.: B7770303

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 5-Methyl-1-hexanol, a branched-chain

primary alcohol with applications as a versatile chemical intermediate in various industrial and

research settings.[1][2] This document outlines its fundamental physicochemical properties,

spectroscopic data, a detailed synthesis protocol, and its role in the synthesis of bioactive

compounds.

Core Physicochemical Properties
5-Methyl-1-hexanol is a colorless liquid at room temperature.[3][4] Its branched structure

influences its physical properties, such as its boiling point and solubility.[4] It is moderately

soluble in water and more soluble in organic solvents.[4] The key quantitative properties of 5-
Methyl-1-hexanol are summarized in the table below for easy reference.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis of 5-Methyl-1-hexanol
A common and efficient method for the laboratory-scale synthesis of 5-Methyl-1-hexanol is the

reduction of 5-methylhexanoic acid.[7] This reaction is typically carried out using a strong

reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

Experimental Protocol: Reduction of 5-Methylhexanoic
Acid
Materials:

5-methylhexanoic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

10% Sulfuric acid (H₂SO₄) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer and heating mantle
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Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and a dropping funnel, a suspension of lithium aluminum hydride in

anhydrous diethyl ether is prepared under an inert atmosphere (e.g., nitrogen or argon).

Addition of Carboxylic Acid: A solution of 5-methylhexanoic acid in anhydrous diethyl ether is

added dropwise to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux.

Reaction and Quenching: After the addition is complete, the reaction mixture is stirred at

room temperature for several hours or gently heated to ensure the completion of the

reduction. The reaction is then carefully quenched by the slow, sequential addition of water,

followed by a 15% sodium hydroxide solution, and then more water.

Workup: The resulting precipitate is filtered off, and the organic layer is separated. The

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with

a 10% sulfuric acid solution, followed by brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude 5-Methyl-1-hexanol can be further purified by fractional distillation to

yield the pure product.

The following diagram illustrates the workflow for the synthesis of 5-Methyl-1-hexanol.
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Synthesis workflow for 5-Methyl-1-hexanol.

Spectroscopic Data
The structural elucidation of 5-Methyl-1-hexanol is confirmed by various spectroscopic

techniques.

Infrared (IR) Spectroscopy: The IR spectrum of 5-Methyl-1-hexanol exhibits a characteristic

broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching

of the alcohol functional group. Strong absorptions in the 2850-3000 cm⁻¹ region are due to

C-H stretching vibrations.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum provides

detailed information about the proton environment in the molecule. Key signals include a

triplet corresponding to the protons on the carbon bearing the hydroxyl group (CH₂OH), a

multiplet for the methine proton (CH), and doublets for the terminal methyl protons (CH₃)₂.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹³C NMR spectrum shows

distinct signals for each of the seven carbon atoms in the molecule, confirming the carbon

skeleton.

Applications in Research and Development
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5-Methyl-1-hexanol serves as a valuable building block in organic synthesis. It is utilized as an

intermediate in the synthesis of more complex molecules, including flavolipids which have been

investigated for their potential antitumor properties.[3][4] Its functional group allows for a variety

of chemical transformations, making it a versatile precursor in the development of new

chemical entities.[1] Additionally, it has been identified as a volatile organic compound in

various natural sources, such as Alstonia boonei leaves and certain fruits.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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